Cas no 1214356-18-9 (5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine)
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-methoxy-3-(pyridin-3-yl)pyridine
- 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine
-
- Inchi: 1S/C11H9ClN2O/c1-15-11-10(5-9(12)7-14-11)8-3-2-4-13-6-8/h2-7H,1H3
- InChI Key: HHMAAEIYYKDMIH-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=C1)C1C=NC=CC=1)OC
Computed Properties
- Exact Mass: 220.04
- Monoisotopic Mass: 220.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029000929-250mg |
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine |
1214356-18-9 | 95% | 250mg |
$999.60 | 2023-09-04 | |
| Alichem | A029000929-500mg |
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine |
1214356-18-9 | 95% | 500mg |
$1718.70 | 2023-09-04 | |
| Alichem | A029000929-1g |
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine |
1214356-18-9 | 95% | 1g |
$2923.95 | 2023-09-04 |
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine
5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine (CAS 1214356-18-9): A Versatile Heterocyclic Compound with Expanding Applications
The 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine (CAS 1214356-18-9) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This chlorinated pyridine derivative features a unique molecular architecture combining pyridine rings with methoxy and chloro substituents, creating a scaffold with remarkable chemical properties and biological potential.
Recent searches in scientific databases and AI-powered research tools reveal growing interest in pyridine-based compounds for drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics. The structural features of 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine make it particularly valuable for medicinal chemistry applications, as evidenced by its appearance in several patent applications related to neurodegenerative disease treatments and anti-inflammatory agents.
The compound's physicochemical properties contribute to its versatility. With a molecular weight of 224.66 g/mol and the presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups, 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine demonstrates interesting electronic characteristics that are valuable for materials science applications. Researchers are particularly interested in its potential as a ligand in coordination chemistry and as a building block for organic electronic materials.
In pharmaceutical applications, the chloro-methoxy-pyridine moiety appears frequently in drug candidate molecules targeting various diseases. The specific substitution pattern in CAS 1214356-18-9 offers advantages for molecular recognition and binding affinity in biological systems. Recent studies suggest potential applications in developing selective enzyme modulators, particularly for targets involved in metabolic disorders and age-related conditions.
The synthesis of 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine typically involves cross-coupling reactions between appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes in the pharmaceutical industry. These synthetic considerations are particularly relevant given current industry focus on environmentally friendly manufacturing.
Analytical characterization of CAS 1214356-18-9 employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability profile makes it suitable for various formulation development processes, addressing another hot topic in pharmaceutical development: drug stability optimization. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.
Market trends indicate growing demand for specialized pyridine derivatives like 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine, driven by increased R&D investment in targeted therapies and precision medicine. The compound serves as a key intermediate in several clinical-stage compounds, particularly in oncology and neurology pipelines. This aligns with current pharmaceutical industry priorities focused on personalized treatment approaches.
Quality control standards for CAS 1214356-18-9 typically specify ≥98% purity by HPLC, with strict limits on related substances. The compound's storage recommendations (typically 2-8°C under inert atmosphere) reflect standard practices for nitrogen-containing heterocycles. These specifications address the pharmaceutical industry's increasing emphasis on material characterization and quality by design principles.
Emerging applications for 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine include its use in metal-organic frameworks (MOFs) and as a precursor for functionalized materials with potential electronic applications. This expands its relevance beyond life sciences into the growing field of advanced materials chemistry, particularly for energy storage and catalysis applications that are currently high-priority research areas.
Regulatory status of CAS 1214356-18-9 varies by jurisdiction, but it generally falls under standard laboratory chemical regulations. The compound's appearance in multiple patent applications suggests its importance in proprietary drug development programs, though it remains available for research use. This balance between intellectual property protection and research accessibility is a key consideration in modern drug discovery ecosystems.
Future research directions for 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine derivatives may explore their potential in bioconjugation chemistry and as scaffolds for multifunctional drug delivery systems. The compound's structural features make it particularly interesting for developing theranostic agents that combine therapeutic and diagnostic capabilities—a cutting-edge area in medical research that responds to the growing demand for integrated healthcare solutions.
In conclusion, 5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine (CAS 1214356-18-9) represents a versatile and valuable heterocyclic building block with applications spanning pharmaceutical development, materials science, and chemical research. Its unique structural features and demonstrated utility in multiple research areas ensure its continued importance in scientific innovation, particularly in fields addressing current global health and technology challenges.
1214356-18-9 (5-Chloro-2-methoxy-3-(pyridin-3-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)